8-Decylsulfanyl-7-(2-methoxyethyl)-3-methylpurine-2,6-dione
Overview
Description
“8-Decylsulfanyl-7-(2-methoxyethyl)-3-methylpurine-2,6-dione” is a chemical compound with the molecular formula C19H32N4O3S . Its structure can be represented by the SMILES notation: CCCCCCCCCCSc1nc2c(n1CCOC)c(=O)[nH]c(=O)n2C .
Molecular Structure Analysis
The molecular structure of this compound can be represented by the InChI notation: InChI=1S/C19H32N4O3S/c1-4-5-6-7-8-9-10-11-14-27-19-20-16-15(23(19)12-13-26-3)17(24)21-18(25)22(16)2/h4-14H2,1-3H3,(H,21,24,25) .properties
CAS RN |
372090-90-9 |
|---|---|
Molecular Formula |
C19H32N4O3S |
Molecular Weight |
396.55 |
IUPAC Name |
8-decylsulfanyl-7-(2-methoxyethyl)-3-methylpurine-2,6-dione |
InChI |
InChI=1S/C19H32N4O3S/c1-4-5-6-7-8-9-10-11-14-27-19-20-16-15(23(19)12-13-26-3)17(24)21-18(25)22(16)2/h4-14H2,1-3H3,(H,21,24,25) |
InChI Key |
NHMFXPHQGFFFDT-UHFFFAOYSA-N |
SMILES |
CCCCCCCCCCSC1=NC2=C(N1CCOC)C(=O)NC(=O)N2C |
solubility |
not available |
Origin of Product |
United States |
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